Dimethyl {1-(4-bromophenyl)-2-[(4-bromophenyl)carbonyl]butyl}propanedioate

• Molecular Formula: C22H22Br2O5
• Molecular Weight: 526.2 g/mol
• IUPAC Name: dimethyl 2-[2-(4-bromobenzoyl)-1-(4-bromophenyl)butyl]propanedioate
• InChI: InChI=1S/C22H22Br2O5/c1-4-17(20(25)14-7-11-16(24)12-8-14)18(13-5-9-15(23)10-6-13)19(21(26)28-2)22(27)29-3/h5-12,17-19H,4H2,1-3H3
• InChI Key: FYVQLPSFDNMSAX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C1=CC=C(C=C1)Br)C(C(=O)OC)C(=O)OC)C(=O)C2=CC=C(C=C2)Br

Description

DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE is an organic compound with a complex structure It is characterized by the presence of bromine atoms attached to phenyl rings and a malonate ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE typically involves multi-step organic reactions. One common method includes the bromination of benzoyl and phenyl groups followed by the esterification of malonic acid. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and esterification processes. These methods are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and automated systems to maintain consistent quality and output .

Chemical Reactions Analysis

Types of Reactions

DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This process can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: Bromine atoms can be replaced with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reactions are typically carried out under controlled temperatures and in inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate biochemical pathways by binding to these targets and altering their activity. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE include:

• Dimethyl (4-bromophenyl)malonate
• Dimethyl 2-(4-bromobenzyl)malonate
• 4,4’-Dibromobenzil .

Uniqueness

What sets DIMETHYL 2-[2-(4-BROMOBENZOYL)-1-(4-BROMOPHENYL)BUTYL]MALONATE apart is its specific arrangement of bromine atoms and the malonate ester group. This unique structure imparts distinct chemical properties, making it valuable for specialized applications in research and industry .